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Compound of Interest

Compound Name:
Ciprofloxacin-piperazinyl-N-

sulfate-d8

Cat. No.: B12371741 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of Ciprofloxacin-piperazinyl-N-
sulfate-d8, a deuterated metabolite of the broad-spectrum fluoroquinolone antibiotic,

Ciprofloxacin. While a specific CAS number for this deuterated sulfate metabolite is not readily

available, this guide focuses on the technical details of its non-deuterated counterpart,

Ciprofloxacin-piperazinyl-N-sulfate, and the deuterated parent compound, Ciprofloxacin-d8.

This information is crucial for researchers involved in pharmacokinetic studies, drug

metabolism research, and the development of analytical methods for Ciprofloxacin and its

metabolites.

Ciprofloxacin undergoes metabolism in the liver, where the piperazinyl group is modified to

form several metabolites, including the N-sulfate conjugate. The deuterated form,

Ciprofloxacin-d8, is commonly used as an internal standard in quantitative analysis due to its

similar chemical and physical properties to the parent drug, allowing for accurate and precise

measurements in complex biological matrices.

Compound Data
Quantitative data for Ciprofloxacin-piperazinyl-N-sulfate and Ciprofloxacin-d8 are summarized

in the table below for easy comparison.
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Parameter
Ciprofloxacin-piperazinyl-
N-sulfate

Ciprofloxacin-d8

CAS Number 105093-21-8 1130050-35-9

Molecular Formula C₁₇H₁₈FN₃O₆S C₁₇H₁₀D₈FN₃O₃

Molecular Weight 411.4 g/mol 339.39 g/mol

Synonyms
Sulfociprofloxacin, 4-

Sulfociprofloxacin
Bay q 3939-d8, Cipro-d8

Purity Typically >98% Typically >95% (HPLC)

Storage Temperature -20°C -20°C

Metabolic Pathway of Ciprofloxacin
Ciprofloxacin is partially metabolized in the liver, with modifications of the piperazinyl group

leading to the formation of at least four major metabolites: desethyleneciprofloxacin,

sulfociprofloxacin (Ciprofloxacin-piperazinyl-N-sulfate), oxociprofloxacin, and N-

acetylciprofloxacin.[1] These metabolites generally possess less microbiological activity than

the parent compound.[1]
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Bioanalytical Workflow for Ciprofloxacin Metabolite Quantification
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Spike with
Ciprofloxacin-d8 (IS)

Protein Precipitation
(e.g., Acetonitrile)

Centrifugation

Supernatant Transfer
& Evaporation

Reconstitution in
Mobile Phase

LC-MS/MS Analysis

Data Analysis &
Quantification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analyte and Internal Standard Relationship
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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